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Compound of Interest

Compound Name: sec-Butyl acrylate

Cat. No.: B146066 Get Quote

Technical Support Center: sec-Butyl Acrylate Safety
This guide provides essential safety information for researchers, scientists, and drug

development professionals working with sec-Butyl acrylate, focusing on its flammability and

reactivity hazards.

Flammability and Reactivity Data
sec-Butyl acrylate is a flammable liquid and vapor that can undergo hazardous

polymerization.[1][2] Understanding its physical properties is critical for safe handling.

Property Value

Flash Point 29°C to 41°C (84.2°F to 105.8°F)[3][4]

Autoignition Temperature 267°C to 292°C (513°F to 558°F)[3][4][5]

Lower Explosive Limit (LEL) 1.3% to 1.5% by volume in air[3][4][5][6][7]

Upper Explosive Limit (UEL) 9.4% to 9.9% by volume in air[3][4][5][6][7]

Vapor Density 4.42 (Heavier than air)[6]

Appearance
Clear, colorless liquid with a sharp, fruity odor[6]

[8]
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Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common issues and questions that may arise during experimentation

with sec-Butyl acrylate.

Question: What are the primary hazards of working with sec-Butyl acrylate?

Answer: The primary hazards are its flammability and its potential for uncontrolled, violent

polymerization.[9][10] Vapors are heavier than air and can travel to an ignition source and flash

back.[10] The substance can polymerize explosively when heated, exposed to light, or if the

stabilizing inhibitor is depleted.[5][6][9]

Question: What are the signs of hazardous polymerization?

Answer: Signs of hazardous polymerization include a noticeable increase in temperature, a

change in viscosity (thickening), or the presence of a solid mass. If polymerization begins in a

closed container, it can generate gases that may cause the container to rupture violently.[9]

Question: My container of sec-Butyl acrylate feels warm. What should I do?

Answer: A warm container is a critical sign of potential runaway polymerization. Immediately

evacuate the area and notify safety personnel. If it can be done safely from a distance, cool the

container with a water spray.[10][11] Fight advanced fires from a protected location, as heated

containers can explode.[11]

Question: What materials are incompatible with sec-Butyl acrylate?

Answer: Avoid contact with strong oxidizing agents (like peroxides, nitrates, and perchlorates),

strong acids, strong bases, and radical initiators.[2][6][10] Contact with these materials can

trigger a hazardous reaction, including violent polymerization and fire.[6][10]

Question: The inhibitor level in my sec-Butyl acrylate is low. Is it still safe to use?

Answer: No. The inhibitor (often Monomethyl Ether of Hydroquinone - MEHQ) is crucial for

preventing spontaneous polymerization.[4][8] If the inhibitor is depleted, the risk of a hazardous
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reaction increases significantly.[2][11] Contaminated monomer may be unstable; an additional

inhibitor may need to be added.[11]

Question: How should I store sec-Butyl acrylate to ensure stability?

Answer: Store in a cool, dry, well-ventilated area away from heat, direct sunlight, and ignition

sources.[12][13] The stabilizer is only effective in the presence of oxygen, so containers should

never be stored under an inert gas atmosphere.[9] Maintain a vapor space with 5% to 21%

oxygen (air) in the container.[11][14]

Experimental Protocols
Adherence to strict protocols is mandatory when handling sec-Butyl acrylate.

Standard Handling and Personal Protective Equipment
(PPE)

Ventilation: Always handle sec-Butyl acrylate in a chemical fume hood or a well-ventilated

area to keep vapor concentrations below exposure limits.[13] Use explosion-proof ventilation

systems.[11][14]

Ignition Sources: Eliminate all potential ignition sources, including open flames, sparks, hot

surfaces, and static discharge.[6][12]

Grounding: Ground and bond all containers and transfer equipment to prevent the buildup of

static electricity.[6][7] Use non-sparking tools for all operations.[12]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2][3]

Hand Protection: Use chemical-resistant gloves (e.g., butyl-rubber).[11] Immediately

replace gloves if they show signs of degradation.[11]

Body Protection: Wear a lab coat, and consider a chemically resistant apron or impervious

clothing for larger quantities.[11][14]
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Respiratory Protection: If ventilation is inadequate or for emergency situations, use a

NIOSH-approved respirator.[10]

Emergency Procedures: Spills and Fires
Small Spill Response:

Evacuate non-essential personnel and eliminate all ignition sources.[10]

Absorb the spill with a non-combustible material like dry earth, sand, or vermiculite.[6][10]

Do not use combustible absorbents.

Using non-sparking tools, collect the absorbed material and place it in a sealed, labeled

container for hazardous waste disposal.[6][12]

Ventilate the area and wash the spill site after cleanup is complete.[10]

Large Spill Response:

Isolate the spill area for at least 50 meters (150 feet) in all directions.[6]

Consider an initial downwind evacuation for at least 300 meters (1000 feet).[6]

Dike the spill far ahead of the liquid to prevent it from entering waterways or sewers.[12]

A vapor-suppressing foam may be used to reduce vapors.[6][12]

Fire Response:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), alcohol-resistant

foam, or a water spray.[1][3][15]

Unsuitable Extinguishing Media: Do not use a solid stream of water, as it may scatter and

spread the fire.[1][7]

Firefighting Actions: For large fires, use a water spray or fog; use of water may be

inefficient.[6] If possible and safe, move undamaged containers from the fire area.[6] Cool

fire-exposed containers with flooding quantities of water from a distance to prevent them
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from exploding.[7][8] Vapors may be uninhibited and polymerize in vents, causing

blockage.[5]

Visual Workflow and Logic Diagrams
The following diagrams illustrate key decision-making processes for handling sec-Butyl
acrylate safely.
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sec-Butyl Acrylate Fire Detected

Is the Fire Small
and Contained?

Use CO2, Dry Chemical,
or Alcohol-Resistant Foam

Yes
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No
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Yes
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No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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